Cas no 36077-72-2 (ethyl 2-[1-(methylamino)cyclohexyl]acetate;hydrochloride)

• Product Name: ethyl 2-[1-(methylamino)cyclohexyl]acetate;hydrochloride
• CAS No: 36077-72-2
• MF: C₁₁H₂₂ClNO₂
• MW: 235.75088262558
• MDL: MFCD20233533
• CID: 4649860
• PubChem ID: 53626254
• Update Time: 2025-06-09

ethyl 2-[1-(methylamino)cyclohexyl]acetate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(1-(methylamino)cyclohexyl)acetate hydrochloride
• ethyl 2-[1-(methylamino)cyclohexyl]acetate;hydrochloride

• MDL： MFCD20233533
• Inchi： 1S/C11H21NO2.ClH/c1-3-14-10(13)9-11(12-2)7-5-4-6-8-11;/h12H,3-9H2,1-2H3;1H
• InChI Key： PMVYGFJFVNOEBH-UHFFFAOYSA-N
• SMILES： C(C1(CCCCC1)NC)C(=O)OCC.Cl

Additional information on ethyl 2-[1-(methylamino)cyclohexyl]acetate;hydrochloride

Ethyl 2-[1-(Methylamino)cyclohexyl]acetate; Hydrochloride (CAS No. 36077-72-2): An Overview of Its Properties and Applications

Ethyl 2-[1-(methylamino)cyclohexyl]acetate; hydrochloride (CAS No. 36077-72-2) is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of cyclohexane with a unique combination of functional groups that contribute to its diverse biological activities and potential therapeutic applications.

The chemical structure of ethyl 2-[1-(methylamino)cyclohexyl]acetate; hydrochloride consists of a cyclohexane ring substituted with a methylamino group and an acetate ester moiety. The presence of the hydrochloride salt form ensures better solubility and stability, making it suitable for various pharmaceutical formulations. The compound's molecular formula is C11H21NO2·HCl, and its molecular weight is approximately 235.75 g/mol.

In recent years, ethyl 2-[1-(methylamino)cyclohexyl]acetate; hydrochloride has garnered attention due to its potential as a lead compound in the development of novel drugs. Research has shown that this compound exhibits promising pharmacological properties, including analgesic, anti-inflammatory, and neuroprotective effects. These properties are attributed to its ability to interact with specific receptors and enzymes in the body, modulating various physiological processes.

One of the key areas of research involving ethyl 2-[1-(methylamino)cyclohexyl]acetate; hydrochloride is its potential as an analgesic agent. Studies have demonstrated that this compound can effectively reduce pain perception in animal models, suggesting its potential for the treatment of chronic pain conditions. The mechanism of action is believed to involve the activation of opioid receptors, which play a crucial role in pain modulation.

Beyond its analgesic properties, ethyl 2-[1-(methylamino)cyclohexyl]acetate; hydrochloride has also shown anti-inflammatory effects. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Preclinical studies have indicated that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in affected tissues.

The neuroprotective properties of ethyl 2-[1-(methylamino)cyclohexyl]acetate; hydrochloride have also been explored in various neurological disorders. Neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease are characterized by the progressive loss of neurons and cognitive decline. Research has shown that this compound can protect neurons from oxidative stress and promote neurogenesis, potentially slowing down the progression of these diseases.

In addition to its therapeutic potential, ethyl 2-[1-(methylamino)cyclohexyl]acetate; hydrochloride has been studied for its safety profile. Toxicological studies have indicated that this compound is generally well-tolerated at therapeutic doses, with minimal side effects observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

The synthesis of ethyl 2-[1-(methylamino)cyclohexyl]acetate; hydrochloride involves several steps, including the formation of the cyclohexane ring, introduction of the methylamino group, and esterification with ethyl acetate. The final step involves the conversion to the hydrochloride salt form to enhance solubility and stability. Various synthetic routes have been developed to optimize yield and purity, making it feasible for large-scale production.

In conclusion, ethyl 2-[1-(methylamino)cyclohexyl]acetate; hydrochloride (CAS No. 36077-72-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers multiple pharmacological activities, including analgesic, anti-inflammatory, and neuroprotective effects. Ongoing research continues to explore its therapeutic potential and safety profile, paving the way for its development as a novel drug candidate.